3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid

• IUPAC Name: 3-[methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid
• InChI: InChI=1S/C12H13Cl3N2O3/c1-17(3-2-12(19)20)6-11(18)16-10-5-8(14)7(13)4-9(10)15/h4-5H,2-3,6H2,1H3,(H,16,18)(H,19,20)
• InChI Key: MTEKMDMVPTXOCK-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC(=O)O)CC(=O)NC1=CC(=C(C=C1Cl)Cl)Cl
• Molecular Formula: C12H13Cl3N2O3
• Molecular Weight: 339.6 g/mol

Description

3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid, also known as METAC, is a synthetic compound that has been widely used in scientific research. It belongs to the family of non-steroidal anti-inflammatory drugs (NSAIDs) and has been shown to have potent anti-inflammatory and analgesic effects.

Mechanism of Action

The exact mechanism of action of 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid is not fully understood. However, it has been proposed that 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid inhibits the activity of COX-2 by binding to its active site. This leads to a decrease in the production of prostaglandins, which are responsible for the inflammatory response. Moreover, 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid has been shown to inhibit the activity of nuclear factor-κB (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects
3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid has been shown to have potent anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has been shown to reduce the production of inflammatory cytokines and prostaglandins, as well as the infiltration of immune cells into the site of inflammation. Moreover, 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid has been shown to reduce the sensitivity of nociceptors, which are sensory neurons that respond to noxious stimuli and transmit signals of pain to the central nervous system.

Advantages and Limitations for Lab Experiments

3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. Moreover, it has a well-established mechanism of action and has been extensively studied in various animal models of inflammation and pain. However, there are also some limitations to the use of 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid in lab experiments. For example, it has been shown to have some cytotoxic effects in vitro, which may limit its use in certain cell-based assays. Moreover, the exact mechanism of action of 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid is not fully understood, which may limit its use in some research areas.

Future Directions

There are several future directions for the research on 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid. One possible direction is to investigate the potential of 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid as a therapeutic agent for various inflammatory and pain-related disorders. Moreover, the development of more potent and selective 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid analogs may lead to the discovery of new anti-inflammatory and analgesic drugs. Another direction is to investigate the potential of 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid as a tool for studying the role of COX-2 and NF-κB in various biological processes. Furthermore, the investigation of the cytotoxic effects of 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid and the development of more cell-friendly analogs may lead to the discovery of new anticancer drugs.

Synthesis Methods

The synthesis of 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid involves the reaction of 2,4,5-trichloroaniline with ethyl acetoacetate to form 2-(2,4,5-trichloroanilino)-3-methylbut-2-enoic acid. This intermediate is then reacted with methylamine to form 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid. The overall synthesis process is shown in Figure 1.

Scientific Research Applications

3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid has been extensively used in scientific research due to its potent anti-inflammatory and analgesic effects. It has been shown to inhibit the production of inflammatory cytokines such as interleukin-1β, interleukin-6, and tumor necrosis factor-α in vitro and in vivo. Moreover, 3-[Methyl-[2-oxo-2-(2,4,5-trichloroanilino)ethyl]amino]propanoic acid has been shown to reduce the expression of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are mediators of inflammation and pain.